Cas no 2228923-10-0 (tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228923-10-0
• MF: C₁₄H₁₈N₂O₆
• MW: 310.302524089813
• CID: 6338223
• PubChem ID: 165779961
• Update Time: 2025-06-12

tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate
• EN300-1875251
• 2228923-10-0
• tert-butyl N-[1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C14H18N2O6/c1-14(2,3)22-13(19)15(4)11(8-17)10-7-9(16(20)21)5-6-12(10)18/h5-8,11,18H,1-4H3
• InChI Key： ZKQOBKKQIBKKLH-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=C(C=CC=1O)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.11648630g/mol
• Monoisotopic Mass: 310.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228923-10-0)

The compound tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228923-10-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group, a nitrophenyl moiety, and a methylcarbamate functional group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

In recent years, the demand for nitrophenyl derivatives has surged, driven by their role in developing novel therapeutics and advanced materials. The presence of the hydroxy and nitro groups in tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate allows for versatile chemical modifications, enabling the creation of targeted molecules for specific applications. This adaptability aligns with current trends in personalized medicine and sustainable chemistry.

One of the most frequently searched questions in the field is: "What are the synthetic routes for tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate?" The compound can be synthesized through multi-step organic reactions, often involving the protection of functional groups and subsequent deprotection. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which is critical for its use in further applications.

The methylcarbamate moiety in this compound is particularly noteworthy, as it is a common feature in many bioactive molecules. This structural element is often associated with enhanced stability and bioavailability, making tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate a promising candidate for further pharmacological studies. Recent advancements in computational chemistry have also facilitated the prediction of its interactions with biological targets, accelerating the drug development process.

Another hot topic in the scientific community is the environmental impact of chemical synthesis. The production of tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate can be optimized to minimize waste and energy consumption, aligning with the principles of green chemistry. Researchers are exploring catalytic methods and solvent-free reactions to enhance the sustainability of its synthesis, addressing growing concerns about eco-friendly manufacturing practices.

In summary, tert-butyl N-1-(2-hydroxy-5-nitrophenyl)-2-oxoethyl-N-methylcarbamate (CAS No. 2228923-10-0) represents a versatile and valuable compound in modern chemistry. Its structural complexity and functional diversity make it a focal point for innovation in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.